2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H17N3O3S/c25-16(13-24-17(26)11-12-18(24)27)22-21-23-19(14-7-3-1-4-8-14)20(28-21)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,22,23,25)
• InChI Key: HDRZZQZCVXKYDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NC2=NC(=C(S2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide, also known as DT-13, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins, such as cyclooxygenase-2 (COX-2) and vascular endothelial growth factor (VEGF). This inhibition leads to a reduction in inflammation and angiogenesis, which are important processes in tumor growth and neurodegeneration.
Biochemical and Physiological Effects:
2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, inhibit the migration and invasion of cancer cells, and reduce the expression of inflammatory cytokines. In addition, 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and is less expensive than natural compounds. 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide is also stable and can be stored for long periods of time. However, 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide has some limitations for lab experiments. It has low solubility in water, which makes it difficult to administer in vivo. In addition, there is limited information on the toxicity of 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide, which makes it important to conduct further studies to determine its safety profile.

Future Directions

There are several future directions for the study of 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide. One direction is to investigate its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Another direction is to develop more effective methods for administering 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide in vivo, such as through the use of nanoparticles or liposomes. Additionally, further studies are needed to determine the safety profile of 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide and its potential side effects. Finally, more research is needed to fully understand the mechanism of action of 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide and its effects on various biochemical and physiological processes.
Conclusion:
In conclusion, 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. It has been shown to have anti-tumor, anti-inflammatory, and anti-angiogenic effects, as well as potential use in the treatment of neurodegenerative diseases. Although there are some limitations for lab experiments, there are several future directions for the study of 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide is synthesized by reacting 2,5-dioxopyrrolidin-1-yl acetic acid with 4,5-diphenyl-2-thiazolylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). This reaction results in the formation of 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide, which can be purified through column chromatography.

Scientific Research Applications

2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have anti-tumor, anti-inflammatory, and anti-angiogenic effects. 2-(2,5-dioxopyrrolidin-1-yl)-N-(4,5-diphenyl-1,3-thiazol-2-yl)acetamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.